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Compound of Interest

Compound Name: 4-Bromonicotinic acid

Cat. No.: B102462

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for managing 4-Bromonicotinic acid (CAS No. 15366-62-8), a key reagent in
various synthetic applications. Adherence to these protocols is critical for ensuring a safe
laboratory environment and the integrity of your research.

Essential Safety and Hazard Information

4-Bromonicotinic acid is classified as harmful if swallowed.[1] While specific occupational
exposure limits have not been established for this compound, it is crucial to handle it with care
to minimize any potential health risks. The toxicological properties of 4-Bromonicotinic acid
have not been extensively investigated. For a related compound, 5-Bromonicotinic acid, the
intraperitoneal LD50 in mice is 462 mg/kg, indicating a degree of toxicity.[2]

Quantitative Data Summary
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Property Value Reference
CAS Number 15366-62-8 [31[4]
Molecular Formula C6H4BrNO2 [4]
Molecular Weight 202.01 g/mol [4]
Appearance Pale brown to dark brown solid  [2]

Melting Point 178 -180 °C [2]

GHS Hazard Statement H302: Harmful if swallowed [1]
Occupational Exposure Limits Not established [1]

L ) 462 mg/kg (mouse,
LD50 (5-Bromonicotinic acid) ) ) [2]
intraperitoneal)

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory when handling 4-
Bromonicotinic acid. The following table summarizes the recommended PPE for various
laboratory tasks.
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Task Recommended PPE

o Standard lab coat, safety glasses, and nitrile
Receiving and Storage
gloves.

Chemical fume hood, lab coat, chemical safety
Weighing and Aliquoting (Solid) goggles, face shield, and double-gloving with
nitrile gloves.

Chemical fume hood, lab coat, chemical safety

Dissolving in Solvent o
goggles, and nitrile gloves.

Chemical fume hood, lab coat, chemical safety
Conducting Reactions goggles, and appropriate chemical-resistant

gloves.

N95 respirator or higher, chemical safety
Spill Cleanup (Solid) goggles, disposable gown, shoe covers, and

double-gloving with nitrile gloves.

Operational Plan for Safe Handling

All operations involving 4-Bromonicotinic acid should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.
e The container should be clearly labeled with the chemical name and hazard warnings.
2. Weighing and Aliquoting (Solid Form):
o Perform this task in a chemical fume hood to avoid inhalation of dust particles.

o Use a dedicated set of weighing tools (spatula, weighing paper/boat).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b102462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ Minimize the creation of dust.

o After weighing, carefully seal the primary container and decontaminate the weighing area.

3. Dissolution:

e Add the solid 4-Bromonicotinic acid to the solvent slowly while stirring in a chemical fume
hood.

o Be aware of any potential exothermic reactions, especially with strong acids or bases.

4. Experimental Use:

» Handle all solutions containing 4-Bromonicotinic acid within a chemical fume hood.

e Avoid contact with skin and eyes.

e Ensure all reaction vessels are properly secured.

5. Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Cleanup Protocol (Solid)

o Evacuate and Secure: Evacuate the immediate area and restrict access.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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» Don PPE: Wear the appropriate PPE as outlined in the table above.
o Containment: Gently cover the spill with a damp paper towel to avoid generating dust.[5]

o Collection: Carefully scoop the material into a labeled, sealed container for hazardous waste
disposal.

o Decontamination: Clean the spill area with a suitable solvent (e.g., water, followed by a
detergent), and then wipe it down.

» Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Plan

As a halogenated organic compound, 4-Bromonicotinic acid and its contaminated waste must
be disposed of as hazardous waste.[6]

» Waste Segregation: Collect all solid waste (unused chemical, contaminated PPE, and spill
cleanup materials) in a clearly labeled, sealed, and compatible hazardous waste container.

» Liquid Waste: Collect any solutions containing 4-Bromonicotinic acid in a separate, labeled
container for halogenated organic liquid waste.

« Incineration: The primary method of disposal for halogenated organic waste is high-
temperature incineration at a licensed hazardous waste disposal facility.[6][7] This process
must comply with all local, state, and federal regulations, including those governing hydrogen
chloride emissions.[8]

o Consult Professionals: Always consult with your institution's Environmental Health and
Safety (EHS) department for specific disposal procedures and to arrange for pickup by a
certified hazardous waste contractor.

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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